Cas no 108743-34-6 (Benzenamine, 4,4'-ditellurobis[N,N-dimethyl-)
108743-34-6 structure
Product Name:Benzenamine, 4,4'-ditellurobis[N,N-dimethyl-
CAS No:108743-34-6
MF:C16H20N2Te2
MW:495.543400764465
CID:1186746
PubChem ID:11081549
Update Time:2025-04-20
Benzenamine, 4,4'-ditellurobis[N,N-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-[[4-(dimethylamino)phenyl]ditellanyl]-N,N-dimethylaniline
- SCHEMBL3087478
- DTXSID30454496
- Benzenamine, 4,4'-ditellurobis[N,N-dimethyl-
- 108743-34-6
-
- Inchi: 1S/C16H20N2Te2/c1-17(2)13-5-9-15(10-6-13)19-20-16-11-7-14(8-12-16)18(3)4/h5-12H,1-4H3
- InChI Key: UDSIOMMPNFSOOL-UHFFFAOYSA-N
- SMILES: [Te](C1C=CC(=CC=1)N(C)C)[Te]C1C=CC(=CC=1)N(C)C
Computed Properties
- Exact Mass: 479.9708
- Monoisotopic Mass: 499.9750941g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 6.5Ų
Experimental Properties
- PSA: 6.48
- LogP: 2.34400
Benzenamine, 4,4'-ditellurobis[N,N-dimethyl- Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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